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Compound of Interest

Compound Name: Diethyl diethylmalonate

Cat. No.: B057954 Get Quote

An In-depth Technical Guide to the Safety Data for Diethyl Diethylmalonate

Chemical Identifier: Diethyl 2,2-diethylpropanedioate CAS Number: 77-25-8 Molecular Formula:

C₁₁H₂₀O₄

This technical guide provides a comprehensive summary of the safety data for diethyl
diethylmalonate (CAS 77-25-8), compiled for researchers, scientists, and professionals in

drug development. The information is collated from multiple Safety Data Sheets (SDS) to

ensure a thorough overview of handling, storage, and emergency procedures.

Chemical and Physical Properties
The fundamental physical and chemical properties of diethyl diethylmalonate are

summarized below. This data is essential for safe laboratory handling and for predicting the

substance's behavior under various conditions.
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Property Value Citation(s)

Appearance Colorless liquid / oil [1][2]

Odor Powerful, fruity, pear-like [2]

Molecular Weight 216.27 g/mol [3]

Boiling Point
228-230 °C (lit.) 112 °C @ 17

mmHg
[2]

Density 0.99 g/mL at 25 °C (lit.) [2]

Flash Point 94 °C / 201.2 °F [1]

Refractive Index n20/D 1.423 (lit.) [2]

Solubility
Soluble in chloroform;

sparingly soluble in methanol.
[2]

Storage Temperature
Room Temperature, sealed in

dry conditions.
[2]

Hazard Identification and Classification
There is conflicting information regarding the hazard classification of diethyl diethylmalonate.

According to one supplier, the chemical is not considered hazardous by the 2012 OSHA

Hazard Communication Standard (29 CFR 1910.1200) and requires no specific label elements.

[1] However, data aggregated by PubChem from various notifiers indicates that while the

chemical does not meet GHS hazard criteria in 50% of reports, the other 50% issue a warning

for skin irritation (H315).[3] Given this discrepancy, users should handle the substance with

care, assuming it may be a potential skin irritant.

Toxicological Data
A critical review of available safety data sheets reveals a significant lack of quantitative

toxicological information for diethyl diethylmalonate. Most sources explicitly state that no

acute toxicity information is available for the product.[1] Fields for skin corrosion/irritation,
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serious eye damage/irritation, and carcinogenicity are generally reported as "No data

available."[1]

Toxicological Endpoint Data Citation(s)

Acute Oral Toxicity No information available [1]

Acute Dermal Toxicity No information available [1]

Acute Inhalation Toxicity No information available [1]

Skin Corrosion/Irritation
No data available (Conflicting

GHS reports exist)
[1][3]

Serious Eye Damage/Irritation No data available [1]

Carcinogenicity No data available [1]

Experimental Protocols
The Safety Data Sheets and publicly available toxicological summaries for diethyl
diethylmalonate (CAS 77-25-8) do not cite specific experimental studies or their

methodologies. The recurring entry for key toxicological endpoints is "No data available."[1]

Consequently, detailed experimental protocols for toxicity testing of this specific substance

cannot be provided. Standardized testing guidelines, such as those from the OECD, would

likely be employed for any future toxicological assessments.

Emergency Response and First Aid Workflows
The following diagrams outline the logical workflows for handling emergencies involving diethyl
diethylmalonate, based on standard SDS recommendations.
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First Aid Measures

First Aid Measures

First Aid Measures

Exposure Occurs

Inhalation

Route of Exposure

Skin Contact

Route of Exposure

Eye Contact

Route of Exposure

Ingestion

Route of Exposure

1. Move to fresh air.
2. Lie down.

1. Remove contaminated clothing.
2. Wash with soap and water.

1. Rinse immediately with plenty
 of water for at least 15 mins. 1. Clean mouth with water.

Seek Medical Attention

Click to download full resolution via product page

First Aid Workflow for Diethyl Diethylmalonate
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Accidental Release Measures

Spill Detected

Ensure Adequate Ventilation

Wear Personal Protective
Equipment (PPE)

Contain spill with inert
absorbent material

(e.g., sand, silica gel)

Soak up and collect material Do not let chemical
enter the environment

Place in suitable, closed
containers for disposal

Disposal according to
protective measures in

Sections 8 & 13

Click to download full resolution via product page

Spill Response Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b057954?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting Measures

Fire Involving Substance

Suitable Extinguishing Media

Wear self-contained breathing
apparatus (SCBA) and

full protective gear

Personnel Protection

Water Spray
Carbon Dioxide (CO2)

Dry Chemical
Chemical Foam

Fight fire as appropriate for
surrounding materials and environment

Fire Extinguished

Click to download full resolution via product page

Fire Response Workflow

Handling, Storage, and Personal Protection
Proper handling and storage are crucial to ensure safety in a laboratory setting.

Handling:

Avoid contact with skin and eyes.[1]
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Do not breathe mist, vapors, or spray.[1]

Ensure adequate ventilation during use.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store away from heat, sparks, and open flames.[1]

Incompatible materials include strong oxidizing agents.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles conforming to EN166.

[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, no protective

equipment is needed. For large-scale use or in emergencies, a NIOSH/MSHA or European

Standard EN 136 approved respirator should be used.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057954#diethyl-diethylmalonate-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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